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Compound of Interest

Compound Name: 6"-Acetylhyperin

Cat. No.: B11935161

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the natural sources of 6"-
Acetylhyperin, a significant acetylated flavonoid. The document outlines the known botanical
origins, biosynthesis, and detailed methodologies for extraction and isolation, designed to
support research and development in the pharmaceutical and nutraceutical industries.

Natural Sources of 6"-Acetylhyperin and Its
Derivatives

6"-Acetylhyperin and its related compound, 6"-Acetylhyperin 7-rhamnoside, have been
identified in a select number of plant species. While the presence of these compounds is
documented, quantitative data on their concentrations in these natural sources remain limited
in publicly available scientific literature. The primary known sources are summarized in the
table below.
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Compound .
Synonym Plant Source Family Plant Part
Name
Quercetin 3-O-
Nymphaea
(6"-O-acetyl)-
) odorata N
6"-Acetylhyperin beta-d- ) ) Nymphaeaceae Not specified
_ (American White
galactopyranosid )
Waterlily)
e
6"-Acetylhyperin Vicia faba (Broad
] - Fabaceae Leaves[1]
7-rhamnoside Bean)
Bryophyllum
6"-Acetylhyperin .y Py
- pinnatum Crassulaceae Leaves[2?]

7-rhamnoside
(Cathedral Bells)

Biosynthesis of 6"-Acetylhyperin

The biosynthesis of 6"-Acetylhyperin is hypothesized to follow the general flavonoid
biosynthetic pathway, a well-established route for the synthesis of a wide array of plant
secondary metabolites. This pathway begins with precursors from the shikimate and acetate
pathways and proceeds through a series of enzymatic reactions to produce the core flavonoid
structure, which is then further modified by glycosylation and acetylation to yield 6"-
Acetylhyperin.
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Flavonoid Biosynthesis

UFGT
(UDP-Galactose)

Acetyltransferase
-CoA)
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Flavonol (Quercetin) Quercetin-3-O-galactoside (Hyperin) 6"-Acetylhyperin
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Extraction

Plant Material
(e.g., Nymphaea odorata leaves)

Extraction with Ethanol/Methanol

Filtration and Concentration
o

J

-

Fractionation

Crude Extract

Solvent-Solvent Partitioning
(e.g., n-hexane, ethyl acetate, n-butanol)

Ethyl Acetate/n-Butanol Fraction

\

J

Purification

Column Chromatography
(e.g., Sephadex LH-20, Silica Gel)

l

Semi-preparative HPLC

Identification

Isolated Compound

Spectroscopic Analysis
(NMR, MS)

)
jj
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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